2-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide

• IUPAC Name: 2-bromo-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C19H19BrN2O3/c1-19(2)11-25-16-10-12(8-9-15(16)22(3)18(19)24)21-17(23)13-6-4-5-7-14(13)20/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key: ZWGJJIRCGICHHD-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3Br)N(C1=O)C)C
• Molecular Formula: C19H19BrN2O3
• Molecular Weight: 403.3 g/mol
• CAS No.: 921518-87-8

Description

The compound “2-bromo-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceuticals and biologically active compounds. The presence of the bromine atom indicates that it might be involved in some kind of electrophilic aromatic substitution reactions.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research into the synthesis of novel heterocyclic compounds, such as pyrazoles, pyrimidines, and azepines, is a significant application area. These compounds are synthesized through reactions involving active methylene compounds or direct benzylation of primary benzamides. For instance, a study demonstrated the synthesis of pyrazolo[3,4-d]pyrimidines and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines derivatives through reactions of hydrazonyl bromides with various active methylene compounds (Abunada et al., 2008). Another research focused on the palladium-catalyzed regio- and chemoselective direct benzylation of primary benzamides, leading to the synthesis of dibenzoazepinones (Laha, Shah, & Jethava, 2013).

Antimicrobial Activities

Some synthesized heterocyclic compounds exhibit promising antimicrobial activities. A study on 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones demonstrated notable antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017).

Structural and Theoretical Studies

The crystal structure and theoretical studies of related compounds, such as 2-bromo-N-(2,4-difluorobenzyl)benzamide, have been conducted to understand their molecular structure better. Such studies provide insights into the compound's supramolecular packing, intermolecular interactions, and potential applications in material science or drug design (Polo et al., 2019).

Anticancer Evaluation

Research has also explored the potential anticancer activities of synthesized compounds. A study designed and synthesized a series of benzamides and evaluated their anticancer activity against various cancer cell lines, demonstrating moderate to excellent activities compared to reference drugs (Ravinaik et al., 2021).